Ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate
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Description
Ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C10H15FO3 and its molecular weight is 202.225. The purity is usually 95%.
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Scientific Research Applications
Synthetic Applications
Ethyl cyclohexene-1-carboxylate undergoes reactions with aromatic substrates to give cis-1,2,3,4,4a,9a-hexahydrofluoren-9-ones, which upon dehydrogenation afford fluoren-9-ones in good yield. These compounds have significant applications in synthetic organic chemistry due to their potential in creating complex aromatic systems (M. Ramana & P. V. Potnis, 1993).
Catalytic Applications
Ethyl 2-oxocyclohexanecarboxylate serves as a novel and efficient ligand in copper-catalyzed coupling reactions, facilitating the synthesis of a variety of N-arylamides, N-arylimidazoles, aryl ethers, and aryl thioethers under mild conditions. This showcases its utility in enhancing the efficiency of catalytic processes in organic synthesis (Xin Lv & W. Bao, 2007).
Material Science
In material science, the synthesis of Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate and its characterization through various analytical techniques, including X-ray diffraction, underscore its potential in the development of new materials with unique properties (M. Sapnakumari et al., 2014).
Biochemical Research
Ethylene biosynthesis in plants involves Ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate related compounds, where studies focus on metabolites and enzyme activities crucial for ethylene production. Updated methodologies enable a comprehensive analysis of ethylene's biosynthetic pathway, offering insights into plant growth and development processes (I. Bulens et al., 2011).
Properties
IUPAC Name |
ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15FO3/c1-2-14-9(13)10(7-11)5-3-8(12)4-6-10/h2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUQCFJNLXJKVNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCC(=O)CC1)CF |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.